Cas no 57648-83-6 (3-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-amine)

• Product Name: 3-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-amine
• CAS No: 57648-83-6
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• MDL: MFCD09041380
• CID: 947358
• PubChem ID: 10704227
• Update Time: 2025-04-19

3-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-PYRIMIDIN-2-YLPIPERAZIN-1-YL)PROPAN-1-AMINE
• 1-(3-aminopropyl)-4-(2-pyrimidinyl)piperazine
• 1-(pyrimidin-2-yl)-4-(3-aminopropyl)piperazine
• 3-[1-(2-pyrimidinyl)-4-piperazinyl]propylamine
• 3-[4-(2-pyrimidyl)-1-piperazinyl]propylamine
• 4-(2-pyrimidinyl)-1-piperazinepropanamine
• AC1Q54I5
• AG-G-03613
• CTK1G8150
• EN300-29441
• SureCN7656340
• [4-(2-pyrimidinyl)piperazino]propylamine
• BCPGGRWLIFPTLE-UHFFFAOYSA-N
• Z283821320
• CS-0244798
• DTXSID60443757
• [4-(2-pyrimidinyl)piperazinyl]propylamine
• G58053
• AKOS000123813
• 3-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-1-amine
• 3-(4-(Pyrimidin-2-yl)piperazin-1-yl)propan-1-amine
• 57648-83-6
• SCHEMBL7656340
• 3-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-amine

• MDL： MFCD09041380
• Inchi： 1S/C11H19N5/c12-3-1-6-15-7-9-16(10-8-15)11-13-4-2-5-14-11/h2,4-5H,1,3,6-10,12H2
• InChI Key： BCPGGRWLIFPTLE-UHFFFAOYSA-N
• SMILES： N1(CCCN)CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.3Ų

3-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines